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Compound of Interest

Compound Name: Fmoc-Oic-OH

Cat. No.: B557404

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents like Fmoc-Oic-OH (Fmoc-L-octahydroindole-2-carboxylic acid)
are paramount for ensuring laboratory safety and operational integrity. This guide provides
immediate, essential safety protocols, operational plans, and disposal procedures for Fmoc-
Oic-OH.

Chemical Identifier:

CAS Number: 130309-37-4

Molecular Formula: C24H25N0O4

Molecular Weight: 391.46 g/mol [1][2]

Appearance: White to off-white powder[1][3]

Hazard Identification and Safety Summary

Fmoc-Oic-OH is classified as a hazardous substance. The primary hazards associated with
this chemical are summarized below.
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Hazard Class GHS Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation
Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure H335: May cause respiratory irritation

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Operational Plan: Handling Procedures

Adherence to the following step-by-step procedures is crucial for the safe handling of Fmoc-
Oic-OH in both its solid form and in solution.

1. Engineering Controls:

Always handle solid Fmoc-Oic-OH in a certified chemical fume hood to minimize inhalation
of dust particles.[3]

Ensure an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

A comprehensive PPE ensemble is mandatory.

PPE Category Specification

Eye Protection Chemical safety goggles and a face shield.[4]

Chemical-resistant gloves. For handling the
solid, nitrile gloves are acceptable. When
working with solutions, particularly those

] containing Dimethylformamide (DMF), consider

Hand Protection ) ) ]

using thicker gloves or double-gloving, as DMF
can be absorbed through the skin.[5][6][7][8]
Butyl or Viton gloves offer better resistance to

DMF.[6][7]

) A lab coat and protective clothing to prevent skin
Body Protection
contact.[4]

If working outside of a fume hood or if dust
Respiratory Protection generation is significant, a NIOSH-approved

respirator is required.

3. Handling Solid Fmoc-Oic-OH:

o Before use, ensure the container is at room temperature to prevent moisture condensation.
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o Carefully open the container in a fume hood.

e Use a spatula to weigh the desired amount on weighing paper or in a suitable container.
Avoid creating dust.

o Close the container tightly after use.[3]
4. Handling Fmoc-Oic-OH in Solution:

 Fmoc-Oic-OH is often dissolved in organic solvents like Dimethylformamide (DMF) for use in
peptide synthesis.

* When dissolving, add the solvent to the solid slowly to avoid splashing.
e Handle all solutions within a chemical fume hood.

Experimental Protocol: A General Overview of Fmoc Deprotection In solid-phase peptide
synthesis (SPPS), the Fmoc protecting group is removed to allow for the coupling of the next
amino acid. This process typically involves the following steps:

e The peptide-resin is treated with a 20-50% solution of piperidine in DMF.[9][10] Piperidine is
a hazardous chemical and should be handled with extreme care in a fume hood.[11]

e The reaction mixture is agitated for a specific duration to ensure complete removal of the
Fmoc group.

e The resin is then washed thoroughly with DMF to remove the cleaved Fmoc group and
residual piperidine.
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Fmoc-Oic-OH Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fmoc-Oic-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557404#personal-protective-equipment-for-handling-
fmoc-oic-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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